The Genesis of BAY-2925976: A Novel α2C-Adrenoceptor Antagonist for the Treatment of Obstructive Sleep Apnea
The Genesis of BAY-2925976: A Novel α2C-Adrenoceptor Antagonist for the Treatment of Obstructive Sleep Apnea
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
Obstructive Sleep Apnea (B1277953) (OSA) is a prevalent sleep disorder characterized by recurrent episodes of upper airway collapse, leading to intermittent hypoxia, sleep fragmentation, and an increased risk of serious comorbidities.[1][2] Current treatment options, such as Continuous Positive Airway Pressure (CPAP), are limited by poor adherence.[1] BAY-2925976, a novel, CNS-penetrant α2C-adrenoceptor (ARα2C) antagonist developed by Bayer, has emerged as a promising pharmacological intervention.[3] This technical guide details the discovery, mechanism of action, and preclinical development of BAY-2925976, providing a comprehensive overview for the scientific community.
Introduction: The Unmet Need in Obstructive Sleep Apnea
OSA affects nearly one billion people globally and is a significant public health concern.[3] The pathophysiology of OSA involves the collapse of the upper airway during sleep, which obstructs airflow and leads to a cascade of negative physiological consequences, including decreased blood oxygen levels and frequent arousals from sleep.[1][2] The genioglossus muscle, which is crucial for maintaining airway patency, is innervated by the hypoglossal nerve and its activity is modulated by noradrenaline.[4] It is hypothesized that a decrease in noradrenergic drive during sleep contributes to the reduced activity of upper airway dilator muscles, leading to airway collapse.[4]
The α2C-adrenoceptor is a presynaptic autoreceptor that inhibits the release of noradrenaline, particularly at low concentrations of this neurotransmitter.[4] Therefore, antagonizing this receptor is a rational therapeutic strategy to increase noradrenergic tone, enhance the activity of the genioglossus and other upper airway muscles, and prevent airway collapse during sleep.[4]
The Discovery of BAY-2925976: An Optimization Journey
The development of BAY-2925976 began with the optimization of a predecessor compound, fadaltran (B607407).[1][4] Fadaltran, another ARα2C antagonist, had been investigated in Phase II trials for diabetic foot ulcers and was designed for peripheral action with low brain penetration.[4] For the treatment of OSA, a centrally acting agent was required. Furthermore, fadaltran exhibited limited selectivity against the α2A-adrenoceptor subtype, which could lead to undesirable cardiovascular and CNS side effects.[4]
The optimization program for a new ARα2C antagonist focused on three key objectives:
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Enhanced Selectivity: To minimize off-target effects, particularly at the α2A-adrenoceptor.
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Improved Brain Penetration: To ensure the compound could reach its target in the central nervous system.
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Potent In Vivo Efficacy and Duration of Action: To demonstrate a robust and lasting effect in a relevant animal model of OSA.
This extensive chemical optimization effort led to the identification of BAY-2925976 as a clinical candidate with a promising preclinical profile.[4]
Mechanism of Action: A Signaling Pathway for Airway Patency
BAY-2925976 exerts its therapeutic effect by blocking the inhibitory action of the presynaptic α2C-adrenoceptor on noradrenergic neurons. This leads to an increase in the release of noradrenaline in the synaptic cleft. The elevated noradrenaline levels then stimulate postsynaptic adrenoceptors on hypoglossal motoneurons, increasing their excitability and firing rate. This, in turn, enhances the activity of the genioglossus muscle, leading to a stiffening of the upper airway and preventing its collapse during sleep.
Preclinical Development: In Vitro and In Vivo Characterization
The preclinical evaluation of BAY-2925976 demonstrated its potential as a treatment for OSA through a series of in vitro and in vivo studies.
In Vitro Profile
The in vitro characteristics of BAY-2925976 were assessed using binding and cellular assays. The key findings are summarized in the table below.
| Parameter | Value | Assay Type |
| IC50 vs. α2C-adrenoceptor | 86 nM | Cellular Assay |
| Kd for α2C-adrenoceptor | 24 nM | Binding Assay |
| Caco-2 Permeability Ratio | 1:1 | Cell-based Permeability Assay |
Table 1: In Vitro Potency and Permeability of BAY-2925976.[1]
Pharmacokinetic Profile
Pharmacokinetic studies were conducted in multiple species to evaluate the drug's suitability for oral administration.
| Species | Bioavailability | Clearance |
| Rats | ~70% | 1.1 - 1.6 L/h/kg |
| Dogs | ~70% | 1.1 - 1.6 L/h/kg |
| Minipigs | ~70% | 1.1 - 1.6 L/h/kg |
Table 2: Pharmacokinetic Parameters of BAY-2925976.[1]
In Vivo Efficacy in a Pig Model of OSA
A pig model of OSA was utilized to assess the in vivo efficacy of BAY-2925976. In this model, intraduodenal administration of the compound dose-dependently reversed upper airway collapse.[1] Notably, this effect was achieved without an increase in heart rate or blood pressure, suggesting a favorable safety profile.[1] The duration of action was significant, lasting for more than 390 minutes.[1]
Furthermore, the combination of intragastric BAY-2925976 with intranasal application of the TASK channel blocker bafrekalant (B10829590) demonstrated a synergistic effect, maintaining open airways for several hours.[1]
Clinical Development and Future Directions
Bayer AG has completed a Phase I clinical program for BAY-2925976.[5][6] In December 2024, KYORIN Pharmaceutical Co., Ltd. entered into a license agreement with Bayer, obtaining exclusive worldwide rights to manufacture, develop, and commercialize BAY-2925976 and its backup compounds.[5] This partnership will advance the development of this novel treatment for OSA patients.[5]
Experimental Protocols
While specific, detailed protocols are proprietary, the following provides a general overview of the methodologies likely employed in the preclinical evaluation of BAY-2925976 based on the available information.
α2C-Adrenoceptor Binding Assay
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Objective: To determine the binding affinity (Kd) of BAY-2925976 for the α2C-adrenoceptor.
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Methodology: A radioligand binding assay is a standard method. This typically involves:
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Membrane Preparation: Isolation of cell membranes expressing the human α2C-adrenoceptor.
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Competitive Binding: Incubation of the membranes with a constant concentration of a radiolabeled ligand (e.g., [3H]-MK-912) and varying concentrations of the unlabeled test compound (BAY-2925976).
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Separation and Detection: Separation of bound from unbound radioligand followed by quantification of radioactivity.
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Data Analysis: Calculation of the Ki or Kd value from the competition curve.
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α2C-Adrenoceptor Cellular Functional Assay
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Objective: To determine the functional potency (IC50) of BAY-2925976 in a cellular context.
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Methodology: A common approach is to measure the inhibition of a downstream signaling event, such as the inhibition of forskolin-stimulated cAMP production.
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Cell Culture: Use of a cell line stably expressing the human α2C-adrenoceptor.
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Compound Treatment: Pre-incubation of the cells with varying concentrations of BAY-2925976.
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Stimulation: Stimulation of adenylyl cyclase with forskolin (B1673556) in the presence of an α2 agonist (e.g., norepinephrine).
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cAMP Measurement: Quantification of intracellular cAMP levels using a suitable assay kit (e.g., HTRF, ELISA).
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Data Analysis: Determination of the IC50 value from the dose-response curve.
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Caco-2 Permeability Assay
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Objective: To assess the intestinal permeability of BAY-2925976 as a predictor of oral absorption.
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Methodology:
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Cell Culture: Caco-2 cells are cultured on a semi-permeable membrane support to form a monolayer that mimics the intestinal epithelium.
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Compound Application: The test compound is added to either the apical (A) or basolateral (B) side of the monolayer.
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Sampling: Samples are taken from the opposite chamber at various time points.
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Quantification: The concentration of the compound in the samples is determined by LC-MS/MS.
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Permeability Calculation: The apparent permeability coefficient (Papp) is calculated for both A-to-B and B-to-A directions to determine the permeability ratio. A ratio close to 1 suggests passive diffusion.[1]
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In Vivo Pig Model of Obstructive Sleep Apnea
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Objective: To evaluate the efficacy of BAY-2925976 in preventing upper airway collapse.
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Methodology: While the exact model details are not publicly available, a general approach would involve:
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Animal Model: Use of a pig breed susceptible to upper airway collapse under sedation or anesthesia that mimics the conditions of sleep.
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Instrumentation: Surgical implantation of electrodes to measure the activity of the genioglossus muscle (electromyography - EMG), as well as monitoring of respiratory parameters and cardiovascular function.
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Induction of Airway Collapse: Administration of an anesthetic or sedative agent to induce a state of reduced muscle tone leading to airway collapse.
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Drug Administration: Intraduodenal or intragastric administration of BAY-2925976 at various doses.
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Efficacy Measurement: Continuous monitoring of genioglossus EMG activity and airway patency to determine the effect of the compound in preventing or reversing airway collapse.
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Conclusion
BAY-2925976 represents a targeted and innovative approach to the pharmacological treatment of OSA. Its mechanism of action, favorable preclinical profile, and progression into clinical development offer hope for a new therapeutic option for the millions of individuals affected by this debilitating condition. The continued development of BAY-2925976 by KYORIN will be closely watched by the scientific and medical communities.
References
- 1. BAY-2925976 counteracts obstructive sleep apnea onset in pigs | BioWorld [bioworld.com]
- 2. BAY-2925976 - Page 1 | BioWorld [bioworld.com]
- 3. drughunter.com [drughunter.com]
- 4. The journey to the ARα2C antagonist BAY 2925976 for the treatment of obstructive sleep apnea (OSA) - American Chemical Society [acs.digitellinc.com]
- 5. kyorin-pharm.co.jp [kyorin-pharm.co.jp]
- 6. BAY 2925976 - AdisInsight [adisinsight.springer.com]
